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Compound of Interest

Compound Name: Fluometuron-d6

Cat. No.: B12403948

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed methodology for the extraction and purification of
the herbicide Fluometuron and its deuterated internal standard, Fluometuron-d6, from water
and soil samples using solid-phase extraction (SPE).

Introduction

Fluometuron is a phenylurea herbicide used to control annual grasses and broadleaf weeds in
cotton and sugarcane production. Monitoring its presence in environmental samples is crucial
to assess its potential impact on ecosystems and human health. The use of a deuterated
internal standard, Fluometuron-d6, is recommended for accurate quantification by
compensating for matrix effects and variability during sample preparation and analysis.[1]
Solid-phase extraction (SPE) with C18 cartridges offers a reliable and efficient method for the
selective isolation and concentration of Fluometuron and Fluometuron-d6 from complex
matrices such as water and soil prior to chromatographic analysis.

Quantitative Data Summary

The following table summarizes the expected recovery rates for Fluometuron using C18 solid-
phase extraction. While specific recovery data for Fluometuron-d6 is not extensively
published, it is expected to have similar recovery to the parent compound due to its analogous
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chemical structure. According to EPA guidelines, acceptable recoveries for pesticide residue

analysis are generally between 70% and 120%.[2]

L Average
. SPE Fortification
Analyte Matrix Recovery Reference
Sorbent Level
(%)
Phenylurea N
o Water C18 Not Specified  >85% [3]
Herbicides
0.2,04,2,4
Fluometuron Water C18 84-103% [4]
Ho/L
Environmenta N N 82.12 -
Fluometuron Not Specified  Not Specified [5]
| Samples 97.80%

Experimental Protocols

Materials and Reagents

e SPE Cartridges: C18, 1000mg/6mL (or similar)

o Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Ethyl Acetate (HPLC grade),
Deionized Water (18 MQ-cm)

e Reagents: Formic acid, Sodium sulfate (anhydrous)

¢ Internal Standard: Fluometuron-d6 solution

Apparatus: SPE vacuum manifold, vortex mixer, centrifuge, evaporator.

Protocol 1: SPE of Fluometuron and Fluometuron-
d6 from Water Samples

This protocol is adapted from established methods for the extraction of phenylurea herbicides

from aqueous matrices.

1. Sample Preparation:
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e Collect 100 mL of the water sample.
« If suspended solids are present, filter the sample through a 0.45 pum filter.
e Spike the sample with an appropriate volume of Fluometuron-dé internal standard solution.

2. SPE Cartridge Conditioning:

o Pass 5 mL of ethyl acetate through the C18 cartridge.
e Pass 5 mL of methanol through the cartridge.
e Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

3. Sample Loading:

o Load the 100 mL water sample onto the conditioned cartridge at a flow rate of approximately
5-10 mL/min.

4. Washing:

e Wash the cartridge with 5 mL of deionized water to remove polar interferences.
¢ Dry the cartridge under vacuum for 5 minutes.

5. Elution:
» Elute the analytes with 2 mL of methanol into a collection tube.
6. Reconstitution:

o Evaporate the eluate to dryness under a gentle stream of nitrogen.
» Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS analysis.

Protocol 2: SPE of Fluometuron and Fluometuron-
d6 from Soil Samples

This protocol involves an initial solvent extraction of the soil, followed by a solid-phase
extraction cleanup of the extract.

1. Soil Extraction:

e Weigh 10 g of the soil sample into a centrifuge tube.
o Spike the sample with an appropriate volume of Fluometuron-dé6 internal standard solution.
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e Add 20 mL of acetonitrile/water (80:20, v/v) and vortex for 2 minutes.
o Centrifuge at 4000 rpm for 10 minutes.
e Collect the supernatant.

2. SPE Cleanup:

o Take a 5 mL aliquot of the supernatant and dilute it with 45 mL of deionized water.
» Condition the C18 SPE cartridge as described in Protocol 1 (Step 2).

o Load the diluted extract onto the conditioned cartridge.
» Wash the cartridge as described in Protocol 1 (Step 4).
o Elute the analytes as described in Protocol 1 (Step 5).

o Reconstitute the sample as described in Protocol 1 (Step 6) for subsequent analysis.
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Caption: SPE workflow for Fluometuron and Fluometuron-d6 from water samples.

SPE Cleanup (C18)
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Caption: SPE workflow for Fluometuron and Fluometuron-d6 from soil samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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